Cas no 1781342-16-2 (5-Bromo-3-isopropyl-1-methyl-1H-indazole)

• Product Name: 5-Bromo-3-isopropyl-1-methyl-1H-indazole
• CAS No: 1781342-16-2
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 4769639
• PubChem ID: 105509876
• Update Time: 2026-02-26

5-Bromo-3-isopropyl-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-ISOPROPYL-1-METHYL-1H-INDAZOLE
• BS-45983
• 1781342-16-2
• 5-bromo-1-methyl-3-propan-2-ylindazole
• CS-0162493
• MFCD31556523
• 5-Bromo-3-isopropyl-1-methyl-1H-indazole

• Inchi： 1S/C11H13BrN2/c1-7(2)11-9-6-8(12)4-5-10(9)14(3)13-11/h4-7H,1-3H3
• InChI Key： HSSXKTLODKCLBR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C)C)=NN2C

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8

Additional information on 5-Bromo-3-isopropyl-1-methyl-1H-indazole

Introduction to 5-Bromo-3-isopropyl-1-methyl-1H-indazole (CAS No. 1781342-16-2) and Its Emerging Applications in Chemical Biology

5-Bromo-3-isopropyl-1-methyl-1H-indazole (CAS No. 1781342-16-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This indazole derivative, characterized by a bromine substituent at the 5-position and an isopropyl group at the 3-position, along with a methyl group at the 1-position, exhibits a combination of structural features that make it a promising candidate for further investigation in drug discovery and therapeutic development.

The indazole scaffold is a well-known motif in medicinal chemistry, frequently found in biologically active molecules such as antifungal, antibacterial, and anticancer agents. The presence of the bromine atom in 5-Bromo-3-isopropyl-1-methyl-1H-indazole not only enhances its lipophilicity but also introduces a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties. Additionally, the isopropyl and methyl groups contribute to steric hindrance and electronic effects that can modulate the compound's interactions with biological targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 5-Bromo-3-isopropyl-1-methyl-1H-indazole has been subjected to virtual screening and molecular docking studies to evaluate its potential as an inhibitor of various enzymes and receptors implicated in human diseases. Preliminary results suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, making it a valuable scaffold for the development of targeted therapies.

The structural versatility of 5-Bromo-3-isopropyl-1-methyl-1H-indazole also makes it an attractive intermediate for the synthesis of more complex molecules. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at different positions of the indazole ring, thereby expanding its pharmacophoric space. Such modifications have been shown to enhance binding affinity and selectivity towards specific biological targets, which is crucial for developing effective drugs.

In addition to its potential as a lead compound, 5-Bromo-3-isopropyl-1-methyl-1H-indazole has been explored in the context of probe development for biochemical assays. Its distinct spectral properties allow it to be used as a fluorescent label or reporter molecule in high-throughput screening campaigns. This application has enabled researchers to identify novel modulators of cellular processes by monitoring changes in fluorescence intensity upon interaction with biological targets.

The synthesis of 5-Bromo-3-isopropyl-1-methyl-1H-indazole can be achieved through multi-step organic transformations starting from commercially available precursors. A common synthetic route involves the bromination of 3-isopropylindole followed by methylation at the 1-position using dimethyl sulfate or methyl iodide in the presence of a suitable base. Optimization of reaction conditions is essential to ensure high yield and purity, which are critical for subsequent biological evaluation.

Given its structural features and potential biological activities, 5-Bromo-3-isopropyl-1-methyl-1H-indazole represents an exciting area of research in chemical biology. Further studies are warranted to elucidate its mechanism of action and explore its therapeutic potential in preclinical models. The compound's unique combination of lipophilicity, electronic properties, and synthetic accessibility positions it as a promising candidate for future drug development efforts.

The growing interest in indazole derivatives underscores their importance as pharmacological tools and building blocks for novel therapeutics. As research continues to uncover new applications for compounds like 5-Bromo-3-isopropyl-1-methyl-1H-indazole, it is likely that this class of molecules will play an increasingly significant role in addressing unmet medical needs across various therapeutic areas.